Cas no 159768-91-9 (1H-Pyrrole-3-carbonitrile,4-bromo-2-(3,5-difluorophenyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile,4-bromo-2-(3,5-difluorophenyl)-5-(trifluoromethyl)-
• CAS No: 159768-91-9
• MF: C₁₂H₄BrF₅N₂
• MW: 351.069579124451
• CID: 197953
• Update Time: 2024-01-26

1H-Pyrrole-3-carbonitrile,4-bromo-2-(3,5-difluorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-bromo-2-(3,5-difluorophenyl)-5-(trifluoromethyl)-
• AC 312306
• 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(3,5-difluorophenyl)-5-(trifluoromethyl)-

• Inchi： 1S/C12H4BrF5N2/c13-9-8(4-19)10(20-11(9)12(16,17)18)5-1-6(14)3-7(15)2-5/h1-3,20H
• InChI Key： QHHYUCNSCCCBQI-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(Br)C(C#N)=C1C1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 349.94782

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 421.3±45.0 °C(Predicted)
• PSA: 39.58
• pka: 9.72±0.50(Predicted)